1-(difluoromethyl)-3-methylidenecyclobutane-1-carbonitrile
Overview
Description
1-(difluoromethyl)-3-methylidenecyclobutane-1-carbonitrile is a useful research compound. Its molecular formula is C7H7F2N and its molecular weight is 143.1. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(difluoromethyl)-3-methylidenecyclobutane-1-carbonitrile involves the reaction of difluoromethylcyclobutane with a suitable reagent to introduce the cyano group at the 1-position and the methylidene group at the 3-position of the cyclobutane ring.", "Starting Materials": [ "Difluoromethylcyclobutane" ], "Reaction": [ "Step 1: Difluoromethylcyclobutane is reacted with a strong base, such as sodium hydride, to generate the corresponding carbanion intermediate.", "Step 2: The carbanion intermediate is then reacted with a suitable nitrile, such as acetonitrile, to introduce the cyano group at the 1-position of the cyclobutane ring.", "Step 3: The resulting intermediate is then treated with a strong acid, such as hydrochloric acid, to protonate the cyano group and generate the corresponding imine intermediate.", "Step 4: The imine intermediate is then subjected to a dehydrogenation reaction, such as with palladium on carbon, to introduce the methylidene group at the 3-position of the cyclobutane ring and form the final product, 1-(difluoromethyl)-3-methylidenecyclobutane-1-carbonitrile." ] } | |
CAS No. |
2648961-48-0 |
Molecular Formula |
C7H7F2N |
Molecular Weight |
143.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
